Cas no 2580227-42-3 (3-Bromo-3,3-difluoropropane-1-sulfonamide)

• Product Name: 3-Bromo-3,3-difluoropropane-1-sulfonamide
• CAS No: 2580227-42-3
• MF: C₃H₆BrF₂NO₂S
• MW: 238.051045894623
• CID: 5664391
• PubChem ID: 165889495
• Update Time: 2025-06-19

3-Bromo-3,3-difluoropropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580227-42-3
• EN300-27734142
• 3-bromo-3,3-difluoropropane-1-sulfonamide
• 3-Bromo-3,3-difluoropropane-1-sulfonamide

• Inchi： 1S/C3H6BrF2NO2S/c4-3(5,6)1-2-10(7,8)9/h1-2H2,(H2,7,8,9)
• InChI Key： JZQBOJSQTDPUIK-UHFFFAOYSA-N
• SMILES： BrC(CCS(N)(=O)=O)(F)F

Computed Properties

• Exact Mass: 236.92707g/mol
• Monoisotopic Mass: 236.92707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-Bromo-3,3-difluoropropane-1-sulfonamide

Introduction to 3-Bromo-3,3-difluoropropane-1-sulfonamide (CAS No. 2580227-42-3)

3-Bromo-3,3-difluoropropane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2580227-42-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and utility in drug development. The structural features of 3-Bromo-3,3-difluoropropane-1-sulfonamide, particularly the presence of bromine and fluorine substituents, contribute to its unique chemical properties and potential applications.

The molecular structure of 3-Bromo-3,3-difluoropropane-1-sulfonamide consists of a propane backbone modified with bromine atoms at the third carbon position and fluorine atoms at both the third and third carbon positions, coupled with a sulfonamide functional group at the first carbon position. This arrangement imparts a high degree of electronic richness and steric hindrance, making it a versatile scaffold for further chemical modifications. The sulfonamide group (-SO₂NH₂) is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability.

In recent years, 3-Bromo-3,3-difluoropropane-1-sulfonamide has been explored as a key intermediate in the synthesis of novel bioactive molecules. The bromine substituents provide a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic structures. Similarly, the fluorine atoms can be engaged in various transformations, including nucleophilic substitution or metal-catalyzed coupling reactions, offering flexibility in drug design.

One of the most compelling aspects of 3-Bromo-3,3-difluoropropane-1-sulfonamide is its potential application in the development of sulfonamide-based therapeutics. Sulfonamides have a long history of use in medicine, with notable examples including antibiotics like sulfamethoxazole and diuretics like hydrochlorothiazide. The introduction of halogenated substituents into this framework can modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. This makes 3-Bromo-3,3-difluoropropane-1-sulfonamide an attractive candidate for optimizing drug-like properties.

Recent studies have highlighted the role of halogenated sulfonamides in inhibiting enzymes and receptors involved in various diseases. For instance, derivatives of sulfonamides have shown promise in targeting enzymes like dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which are implicated in conditions such as cancer and infectious diseases. The structural motif present in 3-Bromo-3,3-difluoropropane-1-sulfonamide aligns well with these targets, suggesting its potential utility in designing next-generation inhibitors.

The synthesis of 3-Bromo-3,3-difluoropropane-1-sulfonamide involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as 1-bromopropane or 2-bromopropane, fluorination reactions can be employed to introduce the fluorine atoms at the desired positions. Subsequent sulfonylation reactions then yield the sulfonamide derivative. The presence of bromine allows for further derivatization post-synthesis, enabling fine-tuning of biological activity through structure-activity relationship (SAR) studies.

In the realm of agrochemicals, 3-Bromo-3,3-difluoropropane-1-sulfonamide has been investigated as a precursor for developing novel pesticides and herbicides. Halogenated sulfonamides exhibit potent activity against a range of pests by interfering with essential biological pathways. The structural features of this compound make it a promising candidate for designing compounds that offer improved efficacy and environmental safety compared to existing agrochemicals.

The growing interest in halogenated sulfonamides stems from their unique combination of chemical reactivity and biological activity. Computational modeling and high-throughput screening have accelerated the discovery process by allowing rapid assessment of thousands of derivatives. These approaches have identified several lead compounds that are now undergoing further optimization in preclinical studies.

The industrial production of 3-Bromo-3,3-difluoropropane-1-sulfonamide requires careful consideration of reaction conditions to ensure high yield and purity. Catalytic methods have been explored to enhance efficiency while minimizing waste generation. Green chemistry principles are being increasingly adopted to develop sustainable synthetic routes that align with global environmental regulations.

Future research directions for 3-Bromo-3,3-difluoropropane-1-sulfonamide include exploring its role in targeted drug delivery systems. Nanotechnology-based delivery platforms can enhance the bioavailability and specificity of sulfonamide-based therapeutics by protecting them from degradation until they reach their site of action. Additionally, combination therapies involving sulfonamides with other classes of drugs may offer synergistic benefits in treating complex diseases.

In conclusion, 2580227-42-CAS No.-2580227 -42 - 35Bromo - 35diflupropane - 15Sulfa mide, represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications across multiple therapeutic areas. Its role as an intermediate for synthesizing bioactive molecules underscores its importance in drug discovery pipelines worldwide.